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Compound of Interest

1,4-Diaminobutane
dihydrochloride

Cat. No.: B013462

Compound Name:

For Immediate Release

This whitepaper provides an in-depth technical guide on the melting point and stability of 1,4-
Diaminobutane dihydrochloride, a crucial compound for researchers, scientists, and
professionals in drug development. Also known as putrescine dihydrochloride, this diamine is a
key precursor in polyamine biosynthesis and finds applications in various research and
industrial fields.

Core Physicochemical Properties

1,4-Diaminobutane dihydrochloride is a white crystalline solid that is highly soluble in water.
[1] Its key physical and chemical properties are summarized below, providing a baseline for its
handling, storage, and application in experimental settings.

Quantitative Data Summary
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Property Value References
Melting Point 280 °C (with decomposition) [21[31[41[5]
274 - 276 °C [6]
~280 °C [1]
290 °C (with decomposition) [7]
Molecular Formula CaH12N2 - 2HCI [6][8]
Molecular Weight 161.07 g/mol [11121[4115]
Appearance White crystalline powder [6]
Solubility Soluble in water (1 g/10 mL; CIAIE]
100 mg/mL)
Stable, but hygroscopic.
Stability Incompatible with strong [31[9][10]

oxidizing agents.

Stability and Storage

1,4-Diaminobutane dihydrochloride is a stable compound under standard laboratory

conditions but is notably hygroscopic, meaning it readily absorbs moisture from the

atmosphere.[3][9][10] Therefore, it should be stored in a tightly sealed container in a cool, dry

place. Exposure to moist air or water should be avoided.[9] The compound is incompatible with

strong oxidizing agents.[3][9][10]

Thermal decomposition of 1,4-Diaminobutane dihydrochloride can lead to the release of

irritating gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon
dioxide (C0O2), and hydrogen chloride gas.[3][9]

Aqueous solutions of the compound are reported to be stable for up to one month when stored

at 2-8 °C. For longer-term storage, it is recommended to prepare stock solutions in degassed

water and store them in working aliquots at -20°C.[5][11]

Experimental Protocols
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Melting Point Determination (Capillary Method)

This protocol outlines the standard procedure for determining the melting point of 1,4-

Diaminobutane dihydrochloride using a capillary melting point apparatus.

Materials:

1,4-Diaminobutane dihydrochloride (finely powdered)

Capillary tubes (sealed at one end)

Melting point apparatus

Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation: Ensure the 1,4-Diaminobutane dihydrochloride sample is a fine,
homogenous powder. If necessary, gently grind the crystals using a mortar and pestle. The
sample must be thoroughly dry.

Capillary Tube Loading: Press the open end of a capillary tube into the powdered sample. A
small amount of the solid will be forced into the tube.

Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to
pack the solid down. The packed sample height should be approximately 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

Rapid Determination (Optional but Recommended): Heat the sample rapidly to get an
approximate melting point range. This helps in saving time for the accurate determination.

Accurate Determination: With a new sample, heat the block at a moderate rate until the
temperature is about 15-20°C below the approximate melting point. Then, reduce the heating
rate to 1-2°C per minute.
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e Observation and Recording: Observe the sample through the magnifying lens. Record the
temperature at which the first drop of liquid appears (the beginning of the melting range) and
the temperature at which the last solid particle melts (the end of the melting range). A pure
compound will have a sharp melting range of 1-2°C.

Stability Assessment: Thermogravimetric Analysis
(TGA)

Thermogravimetric analysis can be employed to evaluate the thermal stability of 1,4-
Diaminobutane dihydrochloride by monitoring its mass change as a function of temperature.

Instrumentation:

e Thermogravimetric Analyzer (TGA)
¢ Alumina or platinum crucibles
 Inert gas supply (e.g., Nitrogen)
Procedure:

e Sample Preparation: Accurately weigh a small amount of the finely powdered 1,4-
Diaminobutane dihydrochloride (typically 5-10 mg) into a TGA crucible.

e Instrument Setup: Place the crucible in the TGA furnace. Purge the furnace with an inert gas
(e.g., nitrogen) at a constant flow rate to provide an inert atmosphere.

e Thermal Program: Heat the sample from ambient temperature to a temperature above its
decomposition point (e.g., 350°C) at a controlled, linear heating rate (e.g., 10°C/min).

o Data Acquisition: Continuously record the sample mass as a function of temperature.

o Data Analysis: The resulting TGA curve will show a plot of mass percentage versus
temperature. A significant drop in mass indicates decomposition. The onset temperature of
decomposition provides an indication of the thermal stability of the compound.

Visualizing Key Pathways and Workflows
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To further elucidate the context in which 1,4-Diaminobutane dihydrochloride is utilized, the
following diagrams illustrate its role in the polyamine biosynthesis pathway and a typical

experimental workflow for an ornithine decarboxylase assay.
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Caption: Polyamine Biosynthesis Pathway.
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Caption: Ornithine Decarboxylase (ODC) Assay Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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